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For researchers, scientists, and drug development professionals requiring precise material
specifications, understanding the international equivalents of CF53 steel is crucial. This guide
provides a detailed comparison of CF53 steel with its counterparts from various global
standards, supported by chemical composition and mechanical property data.

CF53 is a medium-carbon steel known for its good strength and toughness, making it suitable
for a range of applications. Its performance is closely mirrored by several international
standards, ensuring that professionals across the globe can source equivalent materials with
confidence.

Chemical Composition Comparison

The following table summarizes the chemical composition of CF53 steel and its international
equivalents. The elements listed are critical to the steel's performance, influencing its hardness,
strength, and machinability.
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: P (%) S (%)
Standard Grade C (%) Si (%) Mn (%)
(max) (max)
CF53/
DIN 0.50 - 0.57 0.15-0.35 0.40-0.70 0.025 0.035
1.1213
AISI/SAE 1050 0.47 - 0.55 - 0.60 - 0.90 0.040 0.050
S50C/
JIS 0.47 - 0.53 0.15-0.35 0.60 - 0.90 0.030 0.035
S53C
GB 50# 0.47 - 0.55 0.17 - 0.37 0.50-0.80 0.030 0.030
BS 060A52 - - - - -
AFNOR XC48TS - - - - -
UNI C50/C5h3 0.47 - 0.55 <0.40 0.60 - 0.90 <0.045 <0.045
ISO C50E4 0.47 - 0.55 <0.40 0.60 - 0.90 <0.030 <0.035

Note: A hyphen (-) indicates that the value was not specified in the available documentation.

Mechanical Properties Comparison

The mechanical properties of steel are highly dependent on its heat treatment. The table below

presents typical mechanical properties for CF53 and its equivalents in a quenched and

tempered condition.
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Tensile Yield . Reductio
Elongatio Hardness
Standard  Grade Strength Strength n of Area
n (%) (HB)
(MPa) (MPa) (%)
CF53/
DIN 640 - 880 400 - 510 12-15 25-40 198 - 263
1.1213
AISI/SAE 1050 690 580 10 30 197
S50C/ 179 - 235
JIS =630 > 375 =14 =40
S53C (Annealed)
<229
GB 50# =600 > 355 =216 =40
(Annealed)
BS 060A52 - - - -
AFNOR XC48TS - - - -
UNI C50/C5h3 650 - 800 =400 =16 =40 -
ISO C50E4 610 - 800 290 - 460 13-16 - -

Note: Mechanical properties can vary significantly based on the specific heat treatment, section
size, and testing parameters. The values presented are for comparative purposes.

Experimental Protocols

The determination of the mechanical properties listed above follows standardized experimental
procedures to ensure accuracy and reproducibility.

Tensile Testing: The tensile strength, yield strength, elongation, and reduction of area are
determined through tensile testing. This test involves applying a controlled tensile force to a
machined specimen until it fractures. The primary standards governing this procedure are:

o ASTM EB8/E8M: Standard Test Methods for Tension Testing of Metallic Materials.[1][2][3][4][5]

e |SO 6892-1: Metallic materials — Tensile testing — Part 1: Method of test at room
temperature.
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The test is conducted on a universal testing machine where the specimen is pulled at a
constant rate. An extensometer is used to measure the elongation of the specimen under load,
from which a stress-strain curve is generated. Yield strength is typically determined at 0.2%
offset.

Hardness Testing: Hardness testing measures the material's resistance to localized plastic
deformation. The most common methods for this type of steel are Brinell and Rockwell
hardness tests.

¢ Brinell Hardness Test:
o ASTM E10: Standard Test Method for Brinell Hardness of Metallic Materials.

o ISO 6506-1: Metallic materials — Brinell hardness test — Part 1: Test method. This test
involves indenting the material with a hardened steel or tungsten carbide ball of a specific
diameter under a specific load. The diameter of the resulting indentation is measured to
calculate the Brinell Hardness Number (HB).

¢ Rockwell Hardness Test:
o ASTM E18: Standard Test Methods for Rockwell Hardness of Metallic Materials.

o SO 6508-1: Metallic materials — Rockwell hardness test — Part 1: Test method. This
method measures the depth of penetration of an indenter under a large load compared to
the penetration made by a preload. Different scales (e.g., HRC, HRB) are used depending
on the indenter and the load.

Visualization of Standard Equivalency

The following diagram illustrates the cross-referencing of international standards for CF53
steel.
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International Equivalents
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Caption: Cross-reference of CF53 to international standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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